3-Ethyl 8-methyl 4-oxo-1,4-dihydroquinoline-3,8-dicarboxylate

• IUPAC Name: 3-O-ethyl 8-O-methyl 4-oxo-1H-quinoline-3,8-dicarboxylate
• InChI: InChI=1S/C14H13NO5/c1-3-20-14(18)10-7-15-11-8(12(10)16)5-4-6-9(11)13(17)19-2/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key: ULYDEAPQWZWKJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=CC=C2C(=O)OC
• Molecular Formula: C14H13NO5
• DSSTOX Substance ID: DTXSID70977078
• Molecular Weight: 275.26 g/mol
• CAS RN: 111185-66-1, 6152-94-9

Description

“3-Ethyl 8-methyl 4-oxo-1,4-dihydroquinoline-3,8-dicarboxylate” is a heterocyclic compound. It is related to the 4-oxo-1,4-dihydroquinoline carboxylic acid, which is a novel HIV-1 integrase strand transfer inhibitor.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For example, a green and efficient synthetic methodology towards the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives has been developed. This methodology provides a robust pathway for the convenient synthesis of N-1 substituted 4-Quinolone-3-Carboxamides.

Molecular Structure Analysis

The molecular structure of related compounds has been confirmed using spectroscopic analyses (IR, NMR, and EI-MS).

Chemical Reactions Analysis

The chemical reactions of related compounds have been studied. For example, the conversion of N-1 substituted 4-Quinolone 3-Carboxylate to its corresponding carbamates has been reported.

Scientific Research Applications

Anticancer Potential

Research has demonstrated the synthesis of various 2-oxo-1,2-dihydroquinoline-3-carboxylic acid derivatives, closely related to 3-Ethyl 8-methyl 4-oxo-1,4-dihydroquinoline-3,8-dicarboxylate, and their potential as anticancer agents. One study synthesized such derivatives and tested their effects on the breast cancer MCF-7 cell line. The compounds exhibited significant anticancer activity, highlighting the potential of quinoline derivatives in cancer treatment (Gaber et al., 2021).

Medicinal Chemistry

Quinolines, including 4-oxoquinolines, are important in medicinal chemistry due to their biological and synthetic versatility. They have been linked with various pharmacological activities, including antibacterial and antiviral properties. The structural modifications and synthesis of these compounds offer a wide range of biological applications (Batalha et al., 2019).

Synthesis and Properties

Another aspect of research focuses on the synthesis and properties of 4-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, a compound structurally similar to the one . This research is essential for understanding the chemical characteristics and potential applications of such quinolines (Ukrainets et al., 2006).

Antibacterial Properties

Studies have also explored quinoline derivatives as antibacterial agents. For example, research on 1,4-dihydro-1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxoquinoline-3-carboxylic acid revealed broad antibacterial activity, suggesting the potential of quinoline derivatives in combating bacterial infections (Goueffon et al., 1981).

Structure-Activity Relationships

The exploration of structure-activity relationships in antibacterial quinoline derivatives is another crucial area of research. It involves synthesizing and testing various substituted compounds to understand how structural changes impact their antibacterial efficacy (Koga et al., 1980).

Mechanism of Action

Target of Action

It is known that quinolone derivatives, which this compound is a part of, often target bacterial dna gyrase and topoisomerase iv . These enzymes are essential for bacterial DNA replication, making them effective targets for antibacterial agents .

Mode of Action

Quinolones typically work by inhibiting the aforementioned enzymes, dna gyrase and topoisomerase iv . This inhibition prevents the unwinding of bacterial DNA, thereby blocking DNA replication and leading to bacterial cell death .

Biochemical Pathways

Quinolones generally affect the dna replication pathway in bacteria by inhibiting key enzymes . The downstream effects of this inhibition include the prevention of bacterial replication and ultimately, bacterial cell death .

Result of Action

As a quinolone derivative, it is likely that this compound leads to bacterial cell death by inhibiting key enzymes involved in dna replication .

Safety and Hazards

The safety information for “3-Ethyl 8-methyl 4-oxo-1,4-dihydroquinoline-3,8-dicarboxylate” indicates that it has the following hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351.

Future Directions

The future directions for the research on “3-Ethyl 8-methyl 4-oxo-1,4-dihydroquinoline-3,8-dicarboxylate” and related compounds could involve exploring their therapeutic potential. This could include further studies on their antimicrobial, anti-inflammatory, anticonvulsant, and antidiuretic activities.